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Compound of Interest

Compound Name: Thymidine, 3-chloro-

Cat. No.: B15348674 Get Quote

Essential Safety and Handling Guide for Thymidine,
3-chloro-
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling

Thymidine, 3-chloro- (CAS Number: 25526-94-7), also known as 3'-Chloro-3'-deoxythymidine.

The following procedures are based on available safety data for this compound and closely

related halogenated nucleoside analogs.

Chemical Safety and Hazard Information
While a comprehensive Safety Data Sheet (SDS) for 3'-Chlorothymidine is not readily

available, data from analogous compounds suggest the following potential hazards. Users

should handle this compound with the utmost care, assuming it is hazardous until proven

otherwise.

Hazard Summary Table
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Hazard Classification Description Precautionary Statement

Acute Toxicity, Oral Harmful if swallowed.

P264: Wash skin thoroughly

after handling. P270: Do not

eat, drink or smoke when using

this product. P301+P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell.

Acute Toxicity, Inhalation Toxic if inhaled.

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. P271: Use only outdoors or

in a well-ventilated area.

P304+P340: IF INHALED:

Remove person to fresh air

and keep comfortable for

breathing.

Germ Cell Mutagenicity
Suspected of causing genetic

defects.

P201: Obtain special

instructions before use. P280:

Wear protective

gloves/protective clothing/eye

protection/face protection.

Skin Corrosion/Irritation Causes skin irritation.

P280: Wear protective gloves.

P302+P352: IF ON SKIN:

Wash with plenty of water.

Serious Eye Damage/Irritation Causes serious eye irritation.

P280: Wear eye

protection/face protection.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.
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Operational Plan: Safe Handling of Thymidine, 3-
chloro-
This step-by-step guide ensures the safe handling of 3'-Chlorothymidine in a laboratory setting.

Engineering Controls and Personal Protective
Equipment (PPE)
Engineering Controls:

Fume Hood: All handling of solid and dissolved 3'-Chlorothymidine must be conducted in a

certified chemical fume hood to minimize inhalation exposure.

Ventilation: Ensure the laboratory is well-ventilated.

Personal Protective Equipment (PPE) Summary Table

PPE Item Specification Rationale

Gloves
Nitrile gloves (minimum 4 mil

thickness)

Provides a barrier against skin

contact. Double-gloving is

recommended.

Eye Protection Chemical safety goggles
Protects eyes from splashes

and airborne particles.

Lab Coat Standard laboratory coat
Protects skin and personal

clothing from contamination.

Respiratory Protection
NIOSH-approved respirator

with P100 filters

Recommended when handling

large quantities or if there is a

risk of aerosolization outside of

a fume hood.

Handling Procedure
Preparation: Before handling, ensure the fume hood is operational and all necessary PPE is

donned correctly.
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Weighing: If weighing the solid compound, do so within the fume hood. Use a disposable

weigh boat.

Dissolving: If preparing a solution, add the solvent to the solid slowly to avoid splashing.

Storage: Store 3'-Chlorothymidine in a tightly sealed, clearly labeled container in a cool, dry,

and dark place.

Post-Handling: After handling, wipe down the work area in the fume hood with an appropriate

cleaning agent. Remove and dispose of gloves properly. Wash hands thoroughly with soap

and water.

Experimental Workflow for Handling Thymidine, 3-chloro-
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Caption: A step-by-step workflow for the safe handling of 3'-Chlorothymidine.
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Disposal Plan: Safe Disposal of Thymidine, 3-
chloro-
Proper disposal of 3'-Chlorothymidine and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance. As a halogenated organic compound, it

requires specific disposal procedures.

Waste Segregation and Collection
Solid Waste:

Collect all solid waste contaminated with 3'-Chlorothymidine (e.g., weigh boats,

contaminated paper towels, used gloves) in a designated, sealed, and clearly labeled

hazardous waste container.

The container should be labeled as "Halogenated Organic Solid Waste" and list

"Thymidine, 3-chloro-" as a constituent.

Liquid Waste:

Collect all liquid waste containing 3'-Chlorothymidine in a designated, sealed, and clearly

labeled hazardous waste container.

The container should be made of a compatible material (e.g., glass or polyethylene).

The container should be labeled as "Halogenated Organic Liquid Waste" and list

"Thymidine, 3-chloro-" and the solvent(s) used.

Sharps Waste:

Any sharps (e.g., needles, razor blades) contaminated with 3'-Chlorothymidine should be

disposed of in a designated sharps container that is also labeled as containing hazardous

chemical waste.

Disposal Procedure
Waste Accumulation: Store hazardous waste containers in a designated satellite

accumulation area within the laboratory.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15348674?utm_src=pdf-body
https://www.benchchem.com/product/b15348674?utm_src=pdf-body
https://www.benchchem.com/product/b15348674?utm_src=pdf-body
https://www.benchchem.com/product/b15348674?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15348674?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Labeling: Ensure all waste containers are accurately and completely labeled with their

contents and associated hazards.

Pickup Request: Once a waste container is full, request a pickup from your institution's

Environmental Health and Safety (EHS) department. Do not dispose of this chemical down

the drain or in regular trash.

Disposal Workflow for Thymidine, 3-chloro- Waste
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Caption: A procedural diagram for the safe disposal of waste containing 3'-Chlorothymidine.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15348674?utm_src=pdf-body
https://www.benchchem.com/product/b15348674?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15348674?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Personal protective equipment for handling Thymidine,
3-chloro-]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15348674#personal-protective-equipment-for-
handling-thymidine-3-chloro]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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